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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for simulating the solidification of AZ66 magnesium

alloy. It covers the underlying principles, experimental protocols for data acquisition, and a

step-by-step workflow for setting up and running simulations. The information is intended to

assist researchers in predicting microstructure evolution and mechanical properties, thereby

accelerating materials design and development.

Introduction to Solidification of AZ66 Alloy
AZ66 is a magnesium-based alloy containing aluminum and zinc as primary alloying elements.

The solidification behavior of this alloy is critical in determining its final microstructure and,

consequently, its mechanical properties such as strength and ductility. Simulating the

solidification process allows for a deeper understanding of phase transformations, dendrite

growth, and the formation of secondary phases. The phase-field method has emerged as a

powerful tool for simulating microstructure evolution in magnesium alloys at a microscopic

level.[1] This method is based on a set of partial differential equations that describe the

evolution of a phase-field variable, which distinguishes between solid, liquid, and interfacial

regions.

Key Physical Parameters and Composition
Accurate simulation requires precise data on the material's properties. The nominal

composition of AZ66 alloy and its key thermophysical properties are summarized below.
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Table 1: Nominal Composition of AZ66 Alloy

Element Content (wt.%)

Aluminum (Al) 6.0

Zinc (Zn) 6.0

Manganese (Mn) 0.2

Magnesium (Mg) Balance

Table 2: Thermophysical Properties of AZ66 Alloy for Simulation Input

Property Value Unit

Liquidus Temperature ~610 °C

Solidus Temperature ~480 °C

Latent Heat of Fusion 3.7 x 10^5 J/kg

Density (Solid) 1.81 g/cm³

Density (Liquid) 1.63 g/cm³

Specific Heat (Solid) 1050 J/(kg·K)

Specific Heat (Liquid) 1380 J/(kg·K)

Thermal Conductivity (Solid) 72 W/(m·K)

Thermal Conductivity (Liquid) 100 W/(m·K)

Simulation Workflow
The overall workflow for simulating the solidification of AZ66 alloy involves several key steps,

from defining the model to post-processing the results.
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Model Definition

Numerical Simulation

Post-Processing

Define Material Properties (Table 2)

Establish Governing Equations (Phase-Field)

Set Boundary and Initial Conditions

Discretize Domain (Meshing)

Solve Equations (e.g., Finite Element/Difference)

Time Integration

Analyze Microstructure Evolution

Predict Mechanical Properties

Compare with Experimental Data

Click to download full resolution via product page

Caption: Workflow for simulating AZ66 alloy solidification.
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Solidification Pathway
The solidification of AZ66 alloy under non-equilibrium conditions typically proceeds through a

series of phase transformations. A simplified representation of this pathway is crucial for

understanding the simulation setup.
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Liquid

Liquid + α-Mg

Primary α-Mg formation

Liquid + α-Mg + β-Mg17Al12

Eutectic Reaction

α-Mg + β-Mg17Al12 + φ-phase

Ternary Eutectic Reaction

Click to download full resolution via product page

Caption: Simplified solidification pathway for AZ66 alloy.
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Experimental Protocols
Experimental validation is essential to ensure the accuracy of the simulation. Key experiments

include thermal analysis, microstructure characterization, and mechanical testing.

Protocol for Thermal Analysis (Differential Scanning
Calorimetry - DSC)
Objective: To determine the solidification temperatures and latent heat of fusion.

Materials and Equipment:

AZ66 alloy sample (approx. 10-20 mg)

Differential Scanning Calorimeter (DSC)

Alumina or graphite crucibles

Argon gas supply (high purity)

Polishing paper (up to 1200 grit)

Ethanol

Procedure:

Prepare a small, representative sample of the AZ66 alloy.

Polish the sample surfaces to ensure good thermal contact.

Clean the sample with ethanol and dry it completely.

Place the sample in a DSC crucible. An empty crucible is used as a reference.

Place both crucibles into the DSC furnace.

Purge the furnace with high-purity argon gas to prevent oxidation.
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Heat the sample to a temperature above its liquidus point (e.g., 650°C) at a controlled rate

(e.g., 10°C/min).

Hold the sample at this temperature for a few minutes to ensure it is completely molten and

homogenized.

Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature below its solidus point

(e.g., 400°C).

Record the heat flow as a function of temperature.

Analyze the resulting cooling curve to identify the onset of solidification (liquidus), the

eutectic reactions, and the final solidification point (solidus). The area under the solidification

peaks corresponds to the latent heat of fusion. A study on AZ66 alloy identified the formation

of primary α-Mg phase and secondary phase formation reactions from cooling curves.[2]

Protocol for Microstructure Characterization
Objective: To observe the morphology, size, and distribution of phases in the solidified alloy.

Materials and Equipment:

Solidified AZ66 alloy sample

Mounting press and resin

Grinding and polishing machine

Abrasive papers (from 240 to 4000 grit)

Polishing cloths with diamond suspensions (e.g., 6 µm, 3 µm, 1 µm)

Etching reagent (e.g., 2% Nital - 2 ml nitric acid in 98 ml ethanol)

Optical Microscope

Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDS)

X-ray Diffractometer (XRD)
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Procedure:

Mounting: Mount the solidified sample in a conductive resin.

Grinding: Grind the sample surface using successively finer abrasive papers.

Polishing: Polish the sample using diamond suspensions on polishing cloths to achieve a

mirror-like surface.

Etching: Immerse or swab the polished surface with the etching reagent for a few seconds to

reveal the grain boundaries and different phases.

Optical Microscopy: Observe the etched sample under an optical microscope to get a

general overview of the microstructure.

SEM/EDS Analysis: Use an SEM for higher magnification imaging of the microstructure.

Perform EDS analysis to determine the elemental composition of the different phases

observed. The β-phase in Mg-Al-Zn alloys is typically the Mg17Al12 intermetallic compound.

[3]

XRD Analysis: Perform XRD analysis on the polished sample to identify the crystal structures

of the phases present.

Protocol for Mechanical Testing (Vickers Hardness)
Objective: To measure the microhardness of the different phases and the bulk material.

Materials and Equipment:

Polished AZ66 alloy sample

Vickers microhardness tester

Procedure:

Place the polished (unetched) sample on the stage of the microhardness tester.

Select the desired load and dwell time (e.g., 100g load for 15 seconds).
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Use the microscope of the tester to select the area of interest for indentation (e.g., within a

primary α-Mg grain or on a secondary phase).

Apply the indentation.

Measure the diagonals of the resulting indentation.

The Vickers hardness (HV) is automatically calculated by the machine.

Perform multiple indentations in different locations and on different phases to obtain

statistically relevant data.

Quantitative Data Summary
The following tables summarize typical quantitative data obtained from experiments and

simulations for AZ66 and similar magnesium alloys.

Table 3: Solidification Characteristics of AZ66 Alloy at a Cooling Rate of ~1.0 K/s[2]

Reaction Temperature (°C)

Formation of primary α-Mg phase (Peak I) Not specified in the provided text

Secondary phases formation reactions (Peak II) Not specified in the provided text

Note: The specific temperatures for the peaks were listed in a table within the source which is

not accessible.

Table 4: Influence of Cooling Rate on Microstructure of AZ91 Alloy (as an example)[4]
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Specimen
Thickness (mm)

Cooling Rate (°C/s)
Secondary
Dendrite Arm
Spacing (µm)

Vickers Hardness
(Hv)

1 73.3 Not specified ~75

2 34.3 Not specified ~72

3 22.9 Not specified ~68

4 11.7 Not specified ~65

Note: This data for a similar AZ series alloy illustrates the expected trend for AZ66.

Conclusion
Simulating the solidification of AZ66 alloy provides invaluable insights into the microstructure

formation, which governs the material's final properties. By combining robust simulation

techniques like the phase-field method with thorough experimental validation, researchers can

optimize casting processes and design alloys with tailored performance characteristics. The

protocols and data presented in this application note serve as a comprehensive guide for

undertaking such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Simulating the
Solidification of AZ66 Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#simulating-the-solidification-of-az66-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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